Cas no 133632-71-0 (b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI))

b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI) structure
133632-71-0 structure
Product name:b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI)
CAS No:133632-71-0
MF:C40H64O13
MW:752.928374290466
CID:229347
PubChem ID:195747

b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 26-methoxyspirost-5-en-3-ol-3-O-rhamnopyranosyl-(1-2)-glucopyranoside
    • b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI)
    • b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-...
    • (8xi,9xi,14xi,22xi)-26-methoxyspirost-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
    • 26-Methoxyspirost-rha-glu
    • DTXSID30928223
    • (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-[(4S,7S,8R,9S,13R)-6'-methoxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
    • 133632-71-0
    • 26-Methoxyspirost-5-en-3-yl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
    • 26-Methoxy-spirost-5-en-3-ol-3-O-rhamnopyranosyl-(1-2)-glucopyranoside
    • Inchi: InChI=1S/C40H64O13/c1-18-9-14-40(53-35(18)47-6)19(2)28-26(52-40)16-25-23-8-7-21-15-22(10-12-38(21,4)24(23)11-13-39(25,28)5)49-37-34(32(45)30(43)27(17-41)50-37)51-36-33(46)31(44)29(42)20(3)48-36/h7,18-20,22-37,41-46H,8-17H2,1-6H3/t18?,19-,20-,22?,23?,24?,25?,26-,27+,28-,29-,30+,31+,32-,33+,34+,35?,36-,37+,38-,39-,40?/m0/s1
    • InChI Key: XPOPCNMTGJVHNF-JUFNBOHGSA-N
    • SMILES: OC[C@H]1O[C@@H](OC2CC[C@@]3(C4CC[C@@]5([C@H]6[C@H](C)C7(CCC(C)C(OC)O7)O[C@H]6CC5C4CC=C3C2)C)C)[C@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 752.43482
  • Monoisotopic Mass: 752.43469209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 6
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 185.99

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